N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C17H14N2O3S2/c1-23-11-4-2-10(3-5-11)6-16(20)19-17-18-12-7-13-14(22-9-21-13)8-15(12)24-17/h2-5,7-8H,6,9H2,1H3,(H,18,19,20)
• InChI Key: RQGIWFSWOFRJNA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)NC2=NC3=CC4=C(C=C3S2)OCO4
• Molecular Formula: C17H14N2O3S2
• Molecular Weight: 358.4 g/mol

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C17H14N2O3S2 and its molecular weight is 358.43. The purity is usually 95%.
BenchChem offers high-quality N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-(methylthio)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-(methylthio)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Several studies have focused on synthesizing derivatives of benzothiazole and evaluating their potential as anticancer agents. For instance, derivatives bearing different heterocyclic rings have been assessed for antitumor activity against a broad spectrum of human tumor cell lines, revealing considerable anticancer activity against certain cancer types. This highlights the compound's utility in designing potent anticancer drugs (Yurttaş, Tay, & Demirayak, 2015). Furthermore, indoline derivatives incorporating aryloxadiazole amine and benzothiazole acetamide have shown significant anticonvulsant activity, suggesting additional therapeutic potential (Nath et al., 2021).

Anti-inflammatory and Antioxidant Activities

Compounds with the benzothiazole moiety have been synthesized and evaluated for their anti-inflammatory and antioxidant properties. The novel compounds demonstrated promising activities, highlighting their potential in treating inflammatory conditions and oxidative stress (Koppireddi et al., 2013).

Antimicrobial Activity

The antibacterial activities of N-chloro aryl acetamide substituted thiazole derivatives have been explored, presenting a new avenue for developing antibacterial agents targeting resistant strains (Juddhawala, Parekh, & Rawal, 2011). This aligns with the ongoing search for novel antimicrobial compounds in the face of increasing antibiotic resistance.

Amplifiers of Phleomycin

Research into purine analogues as amplifiers of phleomycin has yielded 2-methylthio and 2-carbamoylalkylthio derivatives of benzothiazole, showing varied in vitro activities against Escherichia coli. These studies open up possibilities for enhancing the efficacy of existing antibiotics through molecular modification (Brown et al., 1978).